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Compound of Interest

Compound Name: Methylaminoacetonitrile sulfate
CAS No.: 33986-15-1
Cat. No.: B1418051
Get Quote
. J

Identity, Characterization, and Synthetic Utility in
Heterocyclic Chemistry[1][2][3]
Executive Summary

Methylaminoacetonitrile sulfate (CAS 33986-15-1) is the sulfuric acid salt of
methylaminoacetonitrile.[2] It serves as a strategic "masked" amino acid precursor and a
bifunctional building block containing both a nucleophilic amine and an electrophilic nitrile.[1] Its
primary utility lies in the synthesis of Sarcosine (N-methylglycine) and the construction of 1,2-
azoles (pyrazoles) and 1,3-azoles (imidazoles) via cyclocondensation.[1]

Nomenclature and Chemical Identity

Precise identification is critical as this compound is often confused with its hydrochloride analog
or the non-methylated parent.[1]

Table 1: Chemical Identity Matrix
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Parameter Specification

Primary Name Methylaminoacetonitrile Sulfate

CAS Number 33986-15-1

IUPAC Name 2-(Methylamino)acetonitrile sulfate (1:[1]1)

Sarcosinonitrile sulfate; N-Methylglycinonitrile
Common Synonyms ) ) .
sulfate; N-Methylaminoacetic acid nitrile sulfate
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Molecular Weight 168.17 g/mol
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InChl Key GTGIXCPOLMWQTC-UHFFFAOYSA-N

Visualizing the Nomenclature Hierarchy

The following diagram illustrates the structural relationships and synonym derivation for clear
database searching.
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(CAS 33986-15-1)
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~~._Chemical Composition (IUPAC)

- Structure:
[CH3-NH2(+)-CH2-CN] [HSOA4(-)]

Click to download full resolution via product page

Figure 1. Nomenclature hierarchy linking common trade names to the IUPAC identity.[1]

Physicochemical Properties

Understanding the physical state is essential for handling and stoichiometry calculations.[1]

Table 2: Physical Properties

Property Value Context
White to off-white crystalline Hygroscopic; store under inert
Appearance
powder gas.[1]
) ] Decomposition often occurs
Melting Point 159.0 - 163.0 °C
near MP.[1]
. High in Water; Moderate in Insoluble in non-polar solvents
Solubility
Methanol (Hexane, Et20).[1]
o o ) Due to the sulfuric acid
Acidity (pH) Acidic in aqueous solution ]
counterion.[1]
. N Hydrolyzes to Sarcosine in the
Stability Stable under dry conditions

presence of moisture/acid.[1]
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Synthetic Utility & Mechanisms

Methylaminoacetonitrile sulfate is a bifunctional synthon. The amine group (

) acts as a nucleophile, while the nitrile group (
) acts as an electrophile (after activation) or a precursor to a carboxylic acid.[1]

A. Hydrolysis to Sarcosine (N-Methylglycine)

The most direct application is the synthesis of Sarcosine, a biomarker for prostate cancer and a
glycine transporter inhibitor.[1]

Mechanism:
« Protonation: The nitrile nitrogen is protonated by the sulfuric acid counterion.[1]
o Hydration: Water attacks the nitrile carbon to form an amide intermediate.[1]

» Hydrolysis: The amide bond is cleaved to yield the carboxylic acid.[1]

B. Heterocycle Formation (Imidazoles & Pyrazoles)

This is the primary utility in drug discovery.[1] The compound reacts with amidines, hydrazines,
or isothiocyanates to close 5-membered rings.[1]

Protocol: Synthesis of 1-Methyl-4-cyano-5-aminopyrazole (Theoretical Workflow) Note: This
scaffold is a precursor to phenylpyrazole insecticides.

Reagents: Methylaminoacetonitrile sulfate, Ethoxymethylene malononitrile, Base (Et

N or NaOACc).[1]

Step 1 (Free Basing): Treat the sulfate salt with mild base to release the free amine in situ.[1]

Step 2 (Condensation): The amine attacks the ethoxymethylene carbon.

Step 3 (Cyclization): Intramolecular attack of the hydrazine equivalent (or second nitrogen
source) on the nitrile carbon.
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Synthetic Pathway Visualization
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Figure 2: Divergent synthetic pathways yielding Amino Acids (Path A) or Heterocycles (Path B).
[1]

Handling, Safety, and Analytical Characterization[1]
Safety Protocol (E-E-A-T)

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[1][3]

e Handling: Use a fume hood.[1] The sulfate salt is less volatile than the free base but can
generate HCN if exposed to strong acids under certain conditions (though hydrolysis to the
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acid is more likely).

o Storage: Desiccate at room temperature. Hygroscopic nature degrades purity over time.[1]

Analytical Characterization

To validate the identity of the compound in the lab, look for these signals:
e IR Spectroscopy:

o Nitrile (-C=N): Sharp, weak band at ~2230-2250 cm
1]

o Amine salt (N-H): Broad bands in 2800-3200 cm
region.[1]

o Sulfate: Strong broad bands ~1100 cm
J1]

e 1HNMR (D

0):

o Singlet at
ppm (N-CH
)[1]

o Singlet at
ppm (N-CH
-CN).[1]

o Note: Shifts may vary depending on pH and concentration.[1]
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 196971, Aminoacetonitrile sulfate. Retrieved from [Link](Note: Analogous structure
reference for spectral data comparison).

o EI-Naggar, A. M., et al. (2011).Approaches towards the synthesis of 5-aminopyrazoles.
Beilstein Journal of Organic Chemistry. Retrieved from [Link].[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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